Cas no 1335031-54-3 ((+/-)-tert-Butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate)

• Product Name: (+/-)-tert-Butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate
• CAS No: 1335031-54-3
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD20482003
• CID: 5159002
• Update Time: 2026-03-04

(+/-)-tert-Butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (+/-)-tert-Butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate

• MDL： MFCD20482003
• Inchi： 1S/C13H21NO3/c1-12(2,3)17-11(16)14-9-7-5-6-8-13(9,4)10(14)15/h9H,5-8H2,1-4H3/t9-,13+/m1/s1
• InChI Key： SSXJDZGJNYBEAJ-RNCFNFMXSA-N
• SMILES： O=C1[C@@]2(C)CCCC[C@H]2N1C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 358
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6

Additional information on (+/-)-tert-Butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate

Professional Introduction to (+/-)-tert-Butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate (CAS No. 1335031-54-3)

(+/-)-tert-Butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate, with the CAS number 1335031-54-3, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This bicyclic structure, characterized by its azabicyclo framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique stereochemistry and pharmacophoric features make it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>tert-butyl group and the< strong>methyl substituents in the molecule contribute to its stability and influence its interactions with biological targets. The presence of an< strong>8-oxo moiety further enhances its pharmacological relevance, as oxo compounds are frequently found in bioactive molecules. The< strong>7-azabicyclo[4.2.0]octane core is particularly noteworthy, as it mimics the conformational flexibility of natural products while maintaining a rigid scaffold that can be optimized for specific biological activities.

In recent years, there has been a growing interest in the development of< strong>azabicyclic compounds as pharmacological tools. These structures have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and cancer. The< strong>CAS no. 1335031-54-3 compound represents a novel entry into this class of molecules, with potential applications that span multiple disease targets.

The synthesis of< strong>(+/-)-tert-butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate involves a series of sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps include ring-closing metathesis, followed by functional group interconversions to introduce the necessary substituents. The stereochemical integrity of the molecule is maintained through careful control of reaction conditions, ensuring that both enantiomers are accessible for further study.

Biological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that it exhibits modulatory activity at several key biological targets, including enzymes and receptors implicated in neurological disorders. The< strong>tert-butyl group, in particular, appears to play a crucial role in mediating these interactions, providing a scaffold for structure-based drug design.

The< strong>methyl substituent at the 1-position also contributes to the molecule’s overall pharmacophore, influencing its binding affinity and selectivity. Computational modeling studies have been instrumental in understanding these interactions, providing insights into how structural modifications can enhance biological activity. These findings align with recent advancements in computational chemistry, which have enabled more accurate predictions of molecular behavior.

In the context of drug discovery, the< strong>7-azabicyclo[4.2.0]octane core offers several advantages over traditional scaffolds. Its rigid bicyclic structure allows for precise tuning of electronic and steric properties, while the azabutyl unit provides a hydrogen bond acceptor capable of interacting with polar residues in biological targets. This combination makes it an attractive candidate for developing small-molecule inhibitors or modulators.

The potential applications of< strong>(+/-)-tert-butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate extend beyond CNS disorders. Emerging research suggests that it may also have utility in treating inflammatory conditions and metabolic diseases by interacting with relevant signaling pathways. The oxo group within its structure is particularly noteworthy, as it has been shown to enhance binding affinity in several drug-like molecules.

The synthesis and characterization of this compound have been supported by cutting-edge analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided high-resolution structural information, confirming the identity and purity of the synthesized material. Additionally, X-ray crystallography has been employed to elucidate the three-dimensional structure of key intermediates and final products.

The stereochemistry of< strong>(+/-)-tert-butyl-1-methyl-8-oxo-7-azabicyclo[4.2.0]octane-7-carboxylate is a critical factor in its biological activity, necessitating rigorous control during synthesis to ensure optimal yields and enantiomeric purity. Chiral resolution techniques have been utilized to separate enantiomers, allowing for targeted studies on individual stereoisomers.

The future direction of research on this compound includes exploring its mechanism of action and developing derivatives with enhanced potency and selectivity. By leveraging advances in medicinal chemistry and computational biology, scientists aim to optimize its pharmacological profile for clinical applications.

In conclusion,< strong>(+/-)-tert-butyl-1-methyl-8-oxyo7azabicyclo[424 octane carboxyloctanoic acid CAS no 13350315453